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Introduction
FD-1080 is a heptamethine cyanine dye that has emerged as a significant tool in biomedical

research.[1] Its prominence stems from its unique photophysical properties as a small-molecule

fluorophore operating within the second near-infrared (NIR-II) window, with excitation and

emission maxima at approximately 1064 nm and 1080 nm, respectively.[2][3] This spectral

range is advantageous for in vivo studies as it minimizes tissue autofluorescence and light

scattering, allowing for deeper tissue penetration and higher-resolution imaging compared to

traditional visible and NIR-I fluorophores.[3][4] This guide provides a comprehensive overview

of FD-1080's applications, supported by quantitative data, experimental protocols, and visual

diagrams to facilitate its integration into advanced biomedical research.

Core Properties and Quantitative Data
The utility of FD-1080 in biomedical imaging is underpinned by its distinct photophysical

characteristics. A summary of its key quantitative properties is presented below.
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Property Value Source

Excitation Wavelength (λex) ~1064 nm [2][3]

Emission Wavelength (λem) ~1080 nm [2][3]

Quantum Yield (in water) 0.31% [3]

Quantum Yield (with Fetal

Bovine Serum)
5.94% [3][5]

Molar Mass 765.31 g/mol [1]

Molecular Formula C40H38ClN2NaO6S2 [1]

Key Applications in Biomedical Research
FD-1080's primary application lies in high-resolution, deep-tissue in vivo imaging. Its utility has

been demonstrated in several key areas of biomedical research, most notably in vascular

imaging and targeted cancer imaging.

High-Resolution Vascular Imaging
The ability of FD-1080 to visualize deep-tissue vasculature with high clarity has been a

significant advancement. Researchers have successfully used FD-1080 for non-invasive

imaging of the hindlimb and brain vasculature in animal models.[3] The high signal-to-

background ratio in the NIR-II window allows for the clear delineation of fine vascular structures

through intact skin and skull.[2] Furthermore, dynamic imaging with FD-1080 has been

employed to quantify physiological parameters such as respiratory rate by tracking the

craniocaudal motion of the liver.[2][3]

Targeted Cancer Imaging and Therapy
In oncology research, FD-1080 has been utilized as an imaging agent for targeted drug

delivery systems. A notable application involves its incorporation into dual-peptide-

functionalized human serum albumin (HSA) particles for targeted imaging of hepatocellular

carcinoma (HCC).[6] In this system, FD-1080 serves as the imaging component of a

nanoparticle designed to specifically target glypican-3 (GPC-3), a protein overexpressed on the
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surface of HCC cells.[6] This targeted approach leads to enhanced fluorescence intensity at the

tumor site, enabling precise tumor localization.[6]

Beyond imaging, FD-1080 exhibits potential as a photosensitizer in photodynamic therapy

(PDT). Upon irradiation with an 808 nm laser, it has been shown to generate singlet oxygen

(¹O₂), a reactive oxygen species capable of inducing cancer cell death.[6] This dual

functionality as both an imaging agent and a photosensitizer positions FD-1080 as a promising

candidate for "theranostics," an approach that combines diagnostics and therapeutics.

Experimental Protocols
To facilitate the practical application of FD-1080, detailed methodologies for key experiments

are provided below.

Preparation of FD-1080-Loaded Liposomes
This protocol describes the preparation of liposomes incorporating FD-1080, which can be

used for NIR-triggered drug release studies.

Component Mixture: In a round-bottom flask, combine 0.1 mg of FD-1080, 20 mg of

phosphatidylcholine, and 5 mg of cholesterol.[2]

Dissolution: Dissolve the mixture in a 5:1 solution of chloroform/methanol. Allow the mixture

to stand overnight at room temperature to ensure complete dissolution.[2]

Film Formation: Dry the solution at 37°C using a rotary evaporator to form a thin, uniform

liposome film on the flask wall.[2]

Solvent Removal: Further dry the film with a stream of nitrogen for 5 minutes to remove any

residual organic solvent.[2]

Hydration: Hydrate the lipid film with the desired aqueous buffer to form the liposomal

suspension.

In Vitro Cell Staining with FD-1080
This protocol outlines the steps for staining cells in suspension or adherent cultures with FD-
1080 for fluorescence microscopy or flow cytometry.
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Stock Solution Preparation: Prepare a 10 mM stock solution of FD-1080 in DMSO. This stock

solution should be stored at -20°C or -80°C and protected from light.[7]

Working Solution Preparation: Dilute the stock solution with phosphate-buffered saline (PBS)

to a working concentration of 2-10 μM. The optimal concentration may vary depending on

the cell type and experimental conditions. Sterilize the working solution by passing it through

a 0.2 μm filter.[7]

Cell Preparation:

Suspension Cells: Centrifuge the cells to form a pellet, discard the supernatant, and wash

twice with PBS for 5 minutes each.[7]

Adherent Cells: Remove the culture medium and treat with trypsin to detach the cells.

Centrifuge to collect the cells, remove the supernatant, and wash twice with PBS for 5

minutes each.[7]

Staining: Add 1 mL of the FD-1080 working solution to the prepared cells and incubate at

room temperature for 10-30 minutes.[7]

Washing: Centrifuge the stained cells at 400 x g for 3-4 minutes at 4°C and discard the

supernatant. Wash the cells twice with PBS for 5 minutes each.[7]

Analysis: Resuspend the cells in 1 mL of PBS or serum-free medium for analysis by flow

cytometry or fluorescence microscopy.[7]

In Vivo Imaging in a Mouse Model
This protocol provides a general guideline for intravenous administration of FD-1080 for in vivo

imaging studies in mice.

Working Solution Preparation: Prepare an 80 μM working solution of FD-1080. The

formulation may vary depending on the specific study requirements.[7]

Administration: Administer 200 μL of the 80 μM FD-1080 working solution to the mouse via

intravenous injection.[7]
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Imaging: Conduct in vivo imaging analysis 10-20 minutes post-injection using an appropriate

NIR-II imaging system.[7]

Visualizing Mechanisms and Workflows
To further elucidate the applications of FD-1080, the following diagrams illustrate key signaling

pathways and experimental workflows.
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FD-1080 in Targeted Cancer Imaging and Photodynamic Therapy
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Caption: Workflow for targeted cancer imaging and therapy using FD-1080.
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Experimental Workflow for In Vivo Vascular Imaging with FD-1080
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Caption: Workflow for in vivo vascular imaging with FD-1080.

Conclusion
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FD-1080 is a powerful and versatile tool for biomedical research, offering unprecedented

capabilities for deep-tissue, high-resolution in vivo imaging. Its application in vascular imaging

and targeted cancer theranostics demonstrates its significant potential to advance our

understanding of complex biological processes and to contribute to the development of novel

diagnostic and therapeutic strategies. The protocols and data presented in this guide are

intended to provide a solid foundation for researchers and drug development professionals to

effectively utilize FD-1080 in their work. As research in the field of NIR-II fluorescence imaging

continues to expand, the applications of FD-1080 are expected to grow, further solidifying its

role as a key enabling technology in biomedicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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